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Compound of Interest

Compound Name: C23H18ClF3N4O4

Cat. No.: B12629672 Get Quote

A Comparative Guide for Researchers in Drug Development

This guide provides a comprehensive analysis of the experimental reproducibility for the novel

isoxazole-containing pyrazole oxime derivative with the molecular formula C23H18ClF3N4O4.

The information presented here is intended for researchers, scientists, and drug development

professionals interested in the synthesis and biological evaluation of new insecticidal

compounds. This document details the experimental protocols for its synthesis and bioactivity

assays, alongside a comparative analysis of its performance against other compounds and

commercial insecticides.

Comparative Efficacy of C23H18ClF3N4O4 and
Analogues
The insecticidal activity of C23H18ClF3N4O4, designated as compound 9k in the source

publication, was evaluated against two major agricultural pests: the oriental armyworm

(Mythimna separata) and the brown planthopper (Nilaparvata lugens).[1] The following table

summarizes the quantitative data from these bioassays, comparing the efficacy of compound

9k with its structural analogues and commercial insecticides used as positive controls.[1]
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Compound ID R¹ Substituent Target Pest
Concentration
(µg/mL)

Mortality (%)

9k 4-OCH₃ M. separata 20 70.86

9a H M. separata 500 45.32

9c 4-F M. separata 500 60.73

9d 2,4-diF M. separata 500 55.64

9i 4-Cl M. separata 500 65.71

9u 4-Br M. separata 20 100.00

9k 4-OCH₃ N. lugens 100 100.00

9c 4-F N. lugens 100 100.00

9d 2,4-diF N. lugens 100 100.00

9i 4-Cl N. lugens 100 100.00

9r 2-F N. lugens 100 100.00

9s 3-F N. lugens 100 100.00

9t 2-Cl N. lugens 100 100.00

Chlorantraniliprol

e

(Commercial

Control)
M. separata -

(Used as positive

control)

Pyridalyl
(Commercial

Control)
N. lugens -

(Used as positive

control)

Experimental Protocols
To ensure the reproducibility of the findings, detailed experimental methodologies for the

synthesis of C23H18ClF3N4O4 (compound 9k) and the subsequent insecticidal bioassays are

provided below.

Synthesis of C23H18ClF3N4O4 (Compound 9k)
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The synthesis of the target compound is achieved through a multi-step process, with the final

step involving the reaction of a pyrazole oxime intermediate with a substituted phenyl

isoxazole.[2]

General Procedure for the Preparation of Pyrazole Oxime Derivatives (9a-9v):

A mixture of the appropriate pyrazole oxime intermediate (3), a 3-chloromethyl-5-substituted

phenyl isoxazole (8), potassium carbonate (K₂CO₃), and a catalytic amount of cesium

carbonate (Cs₂CO₃) in acetonitrile is stirred at a specific temperature for a designated time.[2]

The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the

solvent is removed under reduced pressure, and the residue is purified by column

chromatography to yield the final product.[2]

For compound 9k, the specific reactants are the pyrazole oxime intermediate and 3-

chloromethyl-5-(4-methoxyphenyl)isoxazole. The reaction yields a yellow solid with a melting

point of 96–98 °C.[1]

Analytical Data for C23H18ClF3N4O4 (9k):

Calculated: C, 54.50%; H, 3.58%; N, 11.05%.[1]

Found: C, 54.63%; H, 3.46%; N, 11.16%.[1]

Insecticidal Bioassays
The insecticidal activity of the synthesized compounds was evaluated against Mythimna

separata and Nilaparvata lugens using established bioassay protocols.

Bioassay against Mythimna separata (Oriental Armyworm):

The insecticidal activity against M. separata is determined using a diet incorporation method.[3]

[4]

An artificial diet is prepared and kept molten at approximately 50 °C.

The test compound, dissolved in a suitable solvent (e.g., DMSO), is added to the diet at the

desired concentration.
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The treated diet is then poured into the wells of a 24-well plate.

Third-instar larvae of M. separata, starved for 2-4 hours, are individually placed in each well.

The plates are maintained at 27 ± 1 °C with a 16:8 hour (light:dark) photoperiod.

Mortality is recorded after 48 hours. Larvae that do not respond to probing with a fine brush

are considered dead. Each treatment is replicated three times.

Bioassay against Nilaparvata lugens (Brown Planthopper):

The insecticidal activity against N. lugens is assessed using a rice stem dipping method.[5]

Rice seedlings at the tillering stage are uprooted, and their roots are washed.

The seedlings are then dipped into the test solution (compound dissolved in an appropriate

solvent and diluted with water containing a surfactant like Triton X-100) for 30 seconds.

After air-drying, the treated seedlings are placed in a test tube.

Ten third-instar nymphs of N. lugens are introduced into each tube.

The tubes are kept in a controlled environment at 26 ± 1 °C and a relative humidity of 70-

80%.

Mortality is assessed after 72 hours. Each experiment is performed in triplicate.

Experimental Workflow and Logical Relationships
The following diagram illustrates the general workflow for the synthesis and biological

evaluation of the novel isoxazole-containing pyrazole oxime derivatives.

Caption: Experimental workflow from synthesis to bioactivity evaluation.

Disclaimer: The experimental protocols and data presented in this guide are derived from the

cited scientific literature. Researchers should consult the original publication for complete

details and safety precautions before attempting to reproduce these experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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